Cas no 2097986-74-6 (2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol)

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-pyrazine hybrid compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a propargyl-substituted pyrazole core linked to a pyrazine ring, offering versatility for further functionalization. The presence of the ethan-1-ol moiety enhances solubility and provides a handle for derivatization. This compound is particularly valuable as a synthetic intermediate in the development of bioactive molecules, including kinase inhibitors or antimicrobial agents. Its well-defined heterocyclic framework and reactive alkyne group make it suitable for click chemistry applications, enabling efficient conjugation in drug discovery and material science. The compound exhibits high purity and stability under standard storage conditions.
2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol structure
2097986-74-6 structure
Product Name:2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
CAS No:2097986-74-6
MF:C12H12N4O
MW:228.249881744385
CID:5045939
Update Time:2025-10-29

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
    • 2-(1-prop-2-ynyl-3-pyrazin-2-ylpyrazol-4-yl)ethanol
    • 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
    • Inchi: 1S/C12H12N4O/c1-2-6-16-9-10(3-7-17)12(15-16)11-8-13-4-5-14-11/h1,4-5,8-9,17H,3,6-7H2
    • InChI Key: WECIOUHDDWZGEK-UHFFFAOYSA-N
    • SMILES: OCCC1=CN(CC#C)N=C1C1C=NC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.8

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P163476-100mg
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-4-yl)ethan-1-ol
2097986-74-6
100mg
$ 185.00 2022-06-03
TRC
P163476-500mg
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-4-yl)ethan-1-ol
2097986-74-6
500mg
$ 680.00 2022-06-03
TRC
P163476-1g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1h-pyrazol-4-yl)ethan-1-ol
2097986-74-6
1g
$ 1045.00 2022-06-03
Life Chemicals
F2198-5634-0.25g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
0.25g
$657.0 2023-09-06
Life Chemicals
F2198-5634-0.5g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
0.5g
$692.0 2023-09-06
Life Chemicals
F2198-5634-1g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
1g
$729.0 2023-09-06
Life Chemicals
F2198-5634-2.5g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
2.5g
$1458.0 2023-09-06
Life Chemicals
F2198-5634-5g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
5g
$2187.0 2023-09-06
Life Chemicals
F2198-5634-10g
2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
2097986-74-6 95%+
10g
$3062.0 2023-09-06

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2097986-74-6)

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol, identified by its CAS number 2097986-74-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications.

The molecular framework of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol consists of a propargyl group (propyne moiety), a pyrazine ring, and a pyrazole ring, all linked through an ethyl alcohol functional group. This unique arrangement of functional groups and heterocyclic cores makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of molecules that incorporate multiple heterocyclic systems. Such compounds often exhibit enhanced pharmacological properties due to the synergistic effects of their various structural components. The presence of the propargyl group in 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol not only contributes to its complex chemical reactivity but also opens up possibilities for further functionalization, allowing for the development of novel derivatives with tailored biological activities.

The pyrazole ring is another key feature of this compound, known for its role in many bioactive molecules. Pyrazoles have been widely studied for their anti-inflammatory, antiviral, and anticancer properties. The combination of a pyrazole ring with a pyrazine ring in 2-(1-(Prop-2-yne-l'-yl)-3-(pyrazin - 2 - yl)-l'H - pyrazol - 4 - yl)ethan-l'-ol may contribute to enhanced binding affinity and selectivity towards biological targets, making it a valuable scaffold for drug design.

Moreover, the ethyl alcohol functional group at the terminal position of the molecule provides a site for further chemical modification. This flexibility allows researchers to explore various derivatization strategies, such as esterification or etherification, which can modulate the pharmacokinetic properties of the compound. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. 2-(1-(Prop - 2 - yn - l'-yl) - 3 - (pyrazin - 2 - yl) - l'H - pyrazol - 4 - yl)ethan-l'-ol has been subjected to virtual screening and docking studies to identify potential binding interactions with target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer.

The synthesis of 2-(1-(Prop - 2 - yn - l'-yl) - 3 - (pyrazin - 2 - yl) - l'H-pyrazol - 4-yll)ethan-l'-ol involves multi-step organic reactions, including cross-coupling reactions, cyclization processes, and functional group transformations. The use of modern synthetic methodologies has enabled chemists to achieve high yields and purity levels, which are essential for pharmaceutical applications.

In addition to its potential therapeutic applications, CAS No. 2097986_74_6 has also been explored as a building block for more complex drug candidates. Its unique structural features make it a versatile scaffold that can be modified to target different diseases or biological processes. The integration of computational tools in synthetic planning has accelerated the discovery process, allowing researchers to rapidly design and synthesize novel derivatives.

The field of medicinal chemistry continues to evolve with the discovery of new molecular entities like CAS No._2097986_74_6. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into effective therapeutic interventions.

As our understanding of complex biological systems grows, so does the demand for innovative chemical entities that can modulate these systems effectively. Compounds like CAS No._2097986_74_6 represent a significant step forward in this direction. By leveraging cutting-edge synthetic techniques and computational methods, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and safety profiles.

In conclusion,CAS No._2097986_74_6, with its intricate molecular architecture,has emerged as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Further exploration into its synthesis,derivatization,and pharmacological properties will undoubtedly contribute significantly to advancements in drug discovery and development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd